Cas no 62089-34-3 (3-Methoxy-5-methylbenzoic acid)

3-Methoxy-5-methylbenzoic acid is a substituted benzoic acid derivative characterized by the presence of methoxy and methyl functional groups at the 3- and 5-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the electron-donating methoxy group and the sterically accessible carboxylic acid moiety, facilitate selective functionalization and coupling reactions. The compound exhibits good stability under standard conditions, making it suitable for diverse synthetic applications. Its purity and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes, contributing to its utility in research and industrial processes.
3-Methoxy-5-methylbenzoic acid structure
62089-34-3 structure
Product Name:3-Methoxy-5-methylbenzoic acid
CAS No:62089-34-3
MF:C9H10O3
MW:166.173902988434
MDL:MFCD12405314
CID:504227
PubChem ID:300711
Update Time:2025-10-24

3-Methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-5-methylbenzoic acid
    • 3-methoxy-5-methyl-benzoic acid
    • 3-Methoxy-5-methyl-benzoesaeure
    • 5-Methoxy-3-methyl-benzoesaeure
    • 5-methoxy-3-methylbenzoic acid
    • 3-Methoxy-5-methylbenzoicacid
    • Benzoic acid, 3-methoxy-5-methyl-
    • NSC175905
    • KSC353G0F
    • FCH923676
    • CL8092
    • VZ27031
    • RP22884
    • AB65530
    • SY012262
    • OR345381
    • AM804144
    • ST2410758
    • AB00
    • EN300-115600
    • DTXCID20257498
    • SCHEMBL6738707
    • CS-W018772
    • W-203319
    • AKOS005259846
    • DB-031127
    • DTXSID80306370
    • FS-2229
    • 62089-34-3
    • MFCD12405314
    • NSC-175905
    • NSC 175905
    • MDL: MFCD12405314
    • Inchi: 1S/C9H10O3/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3,(H,10,11)
    • InChI Key: ALUKWQVSCATDLJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)O)C=C(C)C=1

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.168
  • Melting Point: No data available
  • Boiling Point: 311.5℃ at 760 mmHg
  • Flash Point: 127℃
  • Refractive Index: 1.54
  • PSA: 46.53000
  • LogP: 1.70180
  • Vapor Pressure: No data available

3-Methoxy-5-methylbenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Methoxy-5-methylbenzoic acid Pricemore >>

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3-Methoxy-5-methylbenzoic acid Production Method

Additional information on 3-Methoxy-5-methylbenzoic acid

Research Brief on 3-Methoxy-5-methylbenzoic acid (CAS: 62089-34-3): Recent Advances and Applications

3-Methoxy-5-methylbenzoic acid (CAS: 62089-34-3) is a benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules, as well as its direct pharmacological effects.

One of the most notable recent developments is the use of 3-Methoxy-5-methylbenzoic acid as a building block in the synthesis of novel anti-inflammatory and antimicrobial agents. Researchers have demonstrated that modifications to its core structure can enhance its bioactivity, making it a promising candidate for the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of hybrid molecules that exhibited potent inhibitory effects against bacterial pathogens, including multidrug-resistant strains.

In addition to its antimicrobial properties, 3-Methoxy-5-methylbenzoic acid has been investigated for its potential role in cancer therapy. Recent in vitro studies have shown that derivatives of this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. A study conducted by a team at the University of Cambridge revealed that a synthesized analog of 3-Methoxy-5-methylbenzoic acid exhibited selective cytotoxicity against breast cancer cells while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

The synthesis and optimization of 3-Methoxy-5-methylbenzoic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents. For example, a 2022 paper in Organic Process Research & Development described a catalytic method for producing 3-Methoxy-5-methylbenzoic acid with high yield and minimal waste, addressing both economic and sustainability concerns in pharmaceutical manufacturing.

Looking ahead, the potential applications of 3-Methoxy-5-methylbenzoic acid and its derivatives appear vast. Ongoing research is exploring its utility in neurodegenerative diseases, where preliminary data suggest neuroprotective effects in models of Alzheimer's disease. Furthermore, its role in agrochemicals and materials science is being investigated, highlighting its interdisciplinary relevance. As the field continues to evolve, 3-Methoxy-5-methylbenzoic acid is poised to remain a compound of significant interest for researchers across multiple domains.

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